N-(2-fluorobenzyl)-3-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]propanamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-3-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]propanamide
• InChI: InChI=1S/C22H18F2N4O2/c23-17-7-5-15(6-8-17)19-13-20-22(30)27(11-12-28(20)26-19)10-9-21(29)25-14-16-3-1-2-4-18(16)24/h1-8,11-13H,9-10,14H2,(H,25,29)
• InChI Key: HGCIXAFFSXOBLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CCN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)F)C2=O)F
• Molecular Formula: C22H18F2N4O2
• Molecular Weight: 408.4 g/mol
• CAS No.: 1326822-55-2

Description

N-(2-fluorobenzyl)-3-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]propanamide is a useful research compound. Its molecular formula is C22H18F2N4O2 and its molecular weight is 408.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity Studies

Research has focused on the synthesis of novel compounds incorporating fluorine and other substituents to evaluate their potential bioactivity. For instance, a study by Gul et al. (2016) on new benzenesulfonamides showed interesting cytotoxic activities, which may be crucial for further anti-tumor activity studies. These compounds strongly inhibited human cytosolic isoforms hCA I and II, indicating their potential as carbonic anhydrase inhibitors (Gul et al., 2016).

Antimicrobial Activity

Research into the antimicrobial properties of novel fluorine-containing compounds, such as those synthesized by Gadakh et al. (2010), has shown promising activities against various bacterial and fungal strains. This indicates the potential of these compounds for further development as antimicrobial agents (Gadakh et al., 2010).

Anticancer and Antidiabetic Applications

Studies on novel fluoro-substituted compounds have explored their potential as anticancer and antidiabetic agents. For example, research by Hammam et al. (2005) on fluoro-substituted benzo[b]pyran compounds showed anticancer activity at low concentrations against human cancer cell lines (Hammam et al., 2005). Additionally, Faidallah et al. (2016) synthesized fluorinated pyrazoles and their derivatives, showing significant antidiabetic activity, indicating their potential as hypoglycemic agents (Faidallah et al., 2016).

Fluorine's Role in Medicinal Chemistry

The inclusion of fluorine atoms in drug molecules can significantly influence their biological activity, metabolic stability, and membrane permeability. Studies, such as those by Surmont et al. (2011), have developed synthetic strategies for new fluorinated compounds, underlining the importance of fluorine in medicinal chemistry (Surmont et al., 2011).